4-Ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene

• IUPAC Name: 4-ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene
• InChI: InChI=1S/C11H9F3O/c1-3-9-4-5-10(8(2)6-9)15-7-11(12,13)14/h1,4-6H,7H2,2H3
• InChI Key: LGXJDMHWAWQUCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#C)OCC(F)(F)F
• Molecular Formula: C11H9F3O
• Molecular Weight: 214.18 g/mol

Description

4-Ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene is an organic compound characterized by the presence of an ethynyl group, a methyl group, and a trifluoroethoxy group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-methylphenol and 2,2,2-trifluoroethanol.

Formation of Intermediate: The first step involves the reaction of 2-methylphenol with 2,2,2-trifluoroethanol in the presence of a suitable catalyst to form 2-methyl-1-(2,2,2-trifluoroethoxy)benzene.

Ethynylation: The intermediate is then subjected to ethynylation using an ethynylating agent such as ethynyl magnesium bromide or ethynyl lithium under controlled conditions to yield the final product, 4-Ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-Ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene can undergo various types of chemical reactions, including:

Oxidation: The ethynyl group can be oxidized to form carbonyl compounds.

Reduction: The ethynyl group can be reduced to form alkenes or alkanes.

Substitution: The trifluoroethoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include hydrogen gas (H2) with a palladium catalyst (Pd/C) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium hydride (NaH) and alkyl halides.

Major Products

Oxidation: Formation of carbonyl compounds such as aldehydes and ketones.

Reduction: Formation of alkenes or alkanes.

Substitution: Formation of substituted benzene derivatives.

Scientific Research Applications

4-Ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug discovery and development.

Industry: Utilized in the production of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene involves its interaction with specific molecular targets and pathways. The ethynyl group can participate in various chemical reactions, leading to the formation of reactive intermediates that can interact with biological molecules. The trifluoroethoxy group can enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins.

Comparison with Similar Compounds

Similar Compounds

• 4-Ethynyl-1,2-bis(trifluoromethyl)benzene
• 4-(2,2,2-Trifluoroethoxy)toluene
• 1-Methoxy-4-(2,2,2-trifluoroethoxy)benzene

Uniqueness

4-Ethynyl-2-methyl-1-(2,2,2-trifluoroethoxy)benzene is unique due to the combination of its ethynyl, methyl, and trifluoroethoxy groups. This combination imparts distinct chemical properties, such as increased reactivity and lipophilicity, making it a valuable compound for various applications.